Cas no 2228719-55-7 (1-{1-(ethylsulfanyl)methylcyclopropyl}ethan-1-ol)

• Product Name: 1-{1-(ethylsulfanyl)methylcyclopropyl}ethan-1-ol
• CAS No: 2228719-55-7
• MF: C₈H₁₆OS
• MW: 160.277041435242
• CID: 6502886
• PubChem ID: 165625662
• Update Time: 2025-07-19

1-{1-(ethylsulfanyl)methylcyclopropyl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{1-(ethylsulfanyl)methylcyclopropyl}ethan-1-ol
• 1-{1-[(ethylsulfanyl)methyl]cyclopropyl}ethan-1-ol
• EN300-1785726
• 2228719-55-7

• Inchi： 1S/C8H16OS/c1-3-10-6-8(4-5-8)7(2)9/h7,9H,3-6H2,1-2H3
• InChI Key： OPZBHDMFKBQNNT-UHFFFAOYSA-N
• SMILES： S(CC)CC1(C(C)O)CC1

Computed Properties

• Exact Mass: 160.09218630g/mol
• Monoisotopic Mass: 160.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 45.5Ų

Additional information on 1-{1-(ethylsulfanyl)methylcyclopropyl}ethan-1-ol

Comprehensive Overview of 1-{1-(ethylsulfanyl)methylcyclopropyl}ethan-1-ol (CAS No. 2228719-55-7)

In the realm of specialty chemicals, 1-{1-(ethylsulfanyl)methylcyclopropyl}ethan-1-ol (CAS No. 2228719-55-7) stands out as a compound of significant interest due to its unique structural properties and potential applications. This cyclopropyl-based alcohol derivative, featuring an ethylsulfanyl moiety, has garnered attention in pharmaceutical and agrochemical research. Its molecular architecture, combining a methylcyclopropyl core with an ethan-1-ol functional group, offers versatility in synthetic pathways, making it a valuable intermediate for advanced organic synthesis.

The compound’s ethylsulfanyl group introduces sulfur-based reactivity, which is pivotal in modern drug design, particularly in the development of protease inhibitors and kinase modulators. Researchers are increasingly exploring 1-{1-(ethylsulfanyl)methylcyclopropyl}ethan-1-ol for its potential to enhance bioavailability and metabolic stability in small-molecule therapeutics. Recent studies highlight its role in fragment-based drug discovery (FBDD), where its compact cyclopropyl scaffold serves as a rigid spacer to optimize ligand-target interactions.

From an industrial perspective, CAS No. 2228719-55-7 aligns with the growing demand for sustainable synthetic intermediates. Its synthesis often employs green chemistry principles, such as catalytic asymmetric methods, reducing waste and energy consumption. This resonates with the global push toward environmentally friendly manufacturing, a topic frequently searched in AI-driven chemical databases and academic forums. Users often inquire about scalable synthesis routes for such compounds, reflecting the industry’s need for cost-effective production.

Another trending application of 1-{1-(ethylsulfanyl)methylcyclopropyl}ethan-1-ol lies in material science, where its thioether functionality contributes to polymer crosslinking and adhesion promotion. Innovations in high-performance coatings and adhesives have spurred interest in sulfur-containing building blocks like this compound. Searches for “thioether-based additives” or “cyclopropyl derivatives in materials” underscore its relevance in interdisciplinary research.

Analytical characterization of CAS No. 2228719-55-7 typically involves advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS), ensuring purity and structural integrity. These methods are critical for quality control, especially when the compound is used in high-value applications. FAQs in scientific communities often revolve around spectral data interpretation for similar cyclopropyl alcohols, highlighting the need for accessible reference data.

In summary, 1-{1-(ethylsulfanyl)methylcyclopropyl}ethan-1-ol exemplifies the convergence of synthetic utility and innovative applications. Its role in drug discovery, green chemistry, and advanced materials positions it as a compound worthy of continued exploration. As research evolves, so too will its impact across scientific disciplines, driven by the quest for efficient and sustainable chemical solutions.